Cas no 2228678-53-1 (2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide)

• Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide
• CAS No: 2228678-53-1
• MF: C₈H₁₃N₃S₂
• MW: 215.338918447495
• CID: 5986874
• PubChem ID: 165605601
• Update Time: 2025-06-15

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide
• 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}ethanethioamide
• EN300-1726526
• 2228678-53-1

• Inchi： 1S/C8H13N3S2/c1-11(2)5-6-4-10-8(13-6)3-7(9)12/h4H,3,5H2,1-2H3,(H2,9,12)
• InChI Key： HNBSYTFURZUING-UHFFFAOYSA-N
• SMILES： S1C(CC(N)=S)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 215.05508977g/mol
• Monoisotopic Mass: 215.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Additional information on 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide

Comprehensive Overview of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide (CAS No. 2228678-53-1)

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide, identified by its CAS number 2228678-53-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes a dimethylamino group and a thioamide functional moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's thiazole ring is a critical component, as this heterocyclic structure is known for its bioactivity and presence in numerous FDA-approved drugs. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and metabolic disorders. Recent studies have explored its interactions with protein targets, shedding light on its mechanism of action and therapeutic potential.

In the context of current trends, 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide aligns with the increasing focus on small-molecule drugs and precision medicine. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their binding affinities and optimize their pharmacokinetic properties. This synergy between traditional chemistry and modern technology underscores the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS 2228678-53-1 involves multi-step organic reactions, often starting from commercially available thiazole precursors. Key steps include amination and thioamide formation, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing the compound and ensuring its quality for research purposes.

The compound's solubility and stability profile are also critical considerations. Preliminary data suggest that 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide exhibits moderate solubility in polar organic solvents, which is advantageous for formulation studies. Stability under various pH conditions and temperatures is currently under investigation, as these factors influence its suitability for long-term storage and in vivo applications.

Given the escalating interest in personalized medicine, researchers are exploring the compound's potential in biomarker detection and diagnostic applications. Its ability to interact with specific biological targets could pave the way for novel theranostic agents, combining therapeutic and diagnostic functions. This dual functionality is particularly appealing in fields like oncology, where early detection and targeted treatment are paramount.

In summary, 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethanethioamide (CAS 2228678-53-1) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its structural complexity, coupled with its potential biological activities, positions it as a valuable tool for scientists exploring new frontiers in drug development and molecular biology. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.